![molecular formula C9H7NO2 B053119 1-(Benzo[d]oxazol-2-yl)ethanone CAS No. 122433-29-8](/img/structure/B53119.png)
1-(Benzo[d]oxazol-2-yl)ethanone
Overview
Description
Synthesis Analysis
The synthesis of derivatives of 1-(Benzo[d]oxazol-2-yl)ethanone has been explored in several studies. For instance, Cai et al. (2020) synthesized a related compound, 1-(4-((Benzo)dioxol-5-ylmethyleneamino)phenyl)ethanone oxime, characterizing it using NMR, UV-Vis spectroscopy, and X-ray crystallography (Cai, Xu, Chai, & Li, 2020). Similarly, Venugopal, Sundararajan, & Choppala (2020) synthesized a series of 2-(benzo[d]oxazol-2-ylthio)-1-(3-(4-fluoro-3-methylphenyl)-5-(substituted aryl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone and characterized them using FT-IR, NMR, and mass spectroscopy (Venugopal, Sundararajan, & Choppala, 2020).
Molecular Structure Analysis
The molecular structure of 1-(Benzo[d]oxazol-2-yl)ethanone derivatives has been extensively analyzed. For instance, the study by Cai et al. (2020) included a detailed X-ray crystallography analysis to determine the crystal structure of their synthesized compound (Cai et al., 2020).
Chemical Reactions and Properties
1-(Benzo[d]oxazol-2-yl)ethanone and its derivatives exhibit interesting chemical reactions and properties. Xu et al. (2005) described the molecule of a similar compound, which was prepared by the reaction of 5-[(1H-1,2,4-triazol-1-yl)methyl]-1,3,4-oxadiazole-2-thiol and 2-bromo-1-(2,4-dichlorophenyl)ethanone (Xu, Yu, Yin, Zhou, & Yang, 2005).
Physical Properties Analysis
The physical properties of these compounds are characterized by various spectroscopic techniques. For instance, Venugopal et al. (2020) employed FT-IR, NMR, and mass spectroscopy for characterizing their synthesized compounds, providing insights into their physical properties (Venugopal, Sundararajan, & Choppala, 2020).
Scientific Research Applications
Antimicrobial Activity
- Scientific Field : Microbiology .
- Summary of Application : Benzoxazole derivatives, including 1-(Benzo[d]oxazol-2-yl)ethanone, have been synthesized and screened for their in vitro antimicrobial activity . They were tested against several bacterial and fungal strains .
- Methods of Application : The antimicrobial activity was determined using the tube dilution technique and the minimum inhibitory concentration (MIC) was noted in µM .
- Results : Compounds with electron withdrawing groups showed improved antimicrobial activity against P. aeruginosa, K. pneumonia, S. typhi and A. niger .
Anticancer Activity
- Scientific Field : Oncology .
- Summary of Application : Certain benzoxazole derivatives have been synthesized and tested for their in vitro anticancer activity . The Human colorectal carcinoma (HCT116) cancer cell line was used for the determination of in vitro anticancer activity .
- Methods of Application : The anticancer activity was determined by the Sulforhodamine B assay .
- Results : Some compounds showed promising anticancer activity in comparison to 5-fluorouracil .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-(1,3-benzoxazol-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-6(11)9-10-7-4-2-3-5-8(7)12-9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCNHSDWCQINSDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC2=CC=CC=C2O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70561855 |
Source
|
| Record name | 1-(1,3-Benzoxazol-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70561855 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzo[d]oxazol-2-yl)ethanone | |
CAS RN |
122433-29-8 |
Source
|
| Record name | 1-(1,3-Benzoxazol-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70561855 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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